Cas no 13484-51-0 (trichloropyrazin-2-amine)

Trichloropyrazin-2-amine is a halogenated pyrazine derivative characterized by its reactive amine and trichloro substitution pattern. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Its trichloro functionality enhances electrophilic reactivity, facilitating nucleophilic substitution reactions, while the amine group offers further derivatization potential. The compound’s stability under standard conditions and high purity make it suitable for precision applications. It is commonly utilized in the development of heterocyclic compounds, where its structural features contribute to the synthesis of complex molecules with tailored properties. Proper handling and storage are recommended due to its reactivity.
trichloropyrazin-2-amine structure
trichloropyrazin-2-amine structure
Product Name:trichloropyrazin-2-amine
CAS No:13484-51-0
MF:C4H2Cl3N3
MW:198.437777042389
MDL:MFCD00464976
CID:2842399
PubChem ID:13341112
Update Time:2025-05-19

trichloropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • trichloropyrazin-2-amine
    • 3,5,6-trichloropyrazin-2-aMine
    • EN300-177122
    • 3,5,6-trichloro-2-pyrazinamine
    • aminotrichloropyrazine
    • NRDPLJROSGVEDO-UHFFFAOYSA-N
    • DTXSID301306268
    • 13484-51-0
    • CS-0202144
    • SCHEMBL1732884
    • AKOS026743531
    • 3,5,6-trichloro-2-aminopyrazine
    • MFCD00464976
    • F15562
    • DB-085121
    • DTXCID401736234
    • NAA48451
    • 829-227-0
    • MDL: MFCD00464976
    • Inchi: 1S/C4H2Cl3N3/c5-1-2(6)10-4(8)3(7)9-1/h(H2,8,10)
    • InChI Key: NRDPLJROSGVEDO-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NC(=C(N=1)Cl)Cl

Computed Properties

  • Exact Mass: 196.931430g/mol
  • Monoisotopic Mass: 196.931430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 303.8±37.0 °C at 760 mmHg
  • Flash Point: 137.5±26.5 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

trichloropyrazin-2-amine Security Information

trichloropyrazin-2-amine Pricemore >>

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trichloropyrazin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetonitrile ;  72 h, rt
Reference
Efficient Halogenation of 2-Aminopyrazine
Lizano, Enric; et al, Synlett, 2019, 30(17), 2000-2003

trichloropyrazin-2-amine Raw materials

trichloropyrazin-2-amine Preparation Products

Additional information on trichloropyrazin-2-amine

Chemical Profile of Trichloropyrazin-2-amine (CAS No. 13484-51-0)

Trichloropyrazin-2-amine, with the chemical formula C₄H₃Cl₃N₃, is a significant heterocyclic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of three chlorine atoms at specific positions on the pyrazine ring imparts unique reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

The CAS number 13484-51-0 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. As a versatile building block, trichloropyrazin-2-amine serves as a precursor in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals. Its structural features enable various functional group transformations, which are crucial for developing novel compounds with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of trichloropyrazin-2-amine and its derivatives. Researchers have been investigating its role in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The chlorine substituents on the pyrazine ring enhance electrophilicity, making it a suitable candidate for nucleophilic substitution reactions, which are pivotal in drug discovery.

One of the most compelling areas of research involving trichloropyrazin-2-amine is its application in anticancer drug development. Studies have demonstrated that derivatives of this compound can interact with biological targets such as kinases and transcription factors, disrupting pathways that promote tumor growth. For instance, modifications to the chlorine atoms or introduction of additional functional groups have led to compounds exhibiting potent antiproliferative effects in vitro and in vivo. These findings highlight the importance of trichloropyrazin-2-amine as a scaffold for further medicinal chemistry investigations.

Furthermore, the agrochemical industry has shown interest in trichloropyrazin-2-amine due to its potential as a precursor for herbicides and fungicides. The structural motif is conducive to designing molecules that can selectively target unwanted vegetation or fungal pathogens without harming crops. By leveraging the reactivity of the chlorine atoms, chemists have synthesized novel agrochemicals that offer improved efficacy and environmental safety compared to traditional formulations.

The synthesis of trichloropyrazin-2-amine typically involves chlorination reactions on a pyrazine backbone. Advanced synthetic methodologies, such as catalytic chlorination or electrochemical processes, have been employed to achieve high yields and purity. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. The ability to produce trichloropyrazin-2-amine reliably is crucial for scaling up its use in industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between trichloropyrazin-2-amine and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and metabolic stability, guiding the design of next-generation compounds. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The regulatory landscape for trichloropyrazin-2-amine is another critical consideration. As an intermediate chemical, it must comply with safety and environmental regulations set forth by agencies such as the European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA). Manufacturers must ensure that handling procedures minimize exposure risks and that disposal methods are environmentally responsible.

In conclusion, trichloropyrazin-2-amine (CAS No. 13484-51-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic applications, while its reactivity makes it an attractive scaffold for drug discovery. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.

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